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Compound of Interest

Compound Name: 1-Butyl-4-iodobenzene

Cat. No.: B1271667 Get Quote

Essential Safety and Handling Guide for 1-Butyl-
4-iodobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 1-Butyl-4-iodobenzene. Adherence to these guidelines is critical for

ensuring laboratory safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are the first line of defense against

exposure to 1-Butyl-4-iodobenzene. The following table summarizes the recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Chemical-resistant gloves

(Nitrile rubber or Viton®), a

chemically resistant lab coat,

and closed-toe shoes.

Prevents skin contact, which

can lead to irritation.[1][2]

Respiratory Protection

Work in a well-ventilated area

or a chemical fume hood. If

ventilation is inadequate, use a

NIOSH-approved respirator

with an organic vapor

cartridge.

Minimizes inhalation of vapors,

which may cause respiratory

tract irritation.

Chemical and Physical Properties
Understanding the properties of 1-Butyl-4-iodobenzene is crucial for safe handling and

storage.

Property Value

Molecular Formula C10H13I

Molecular Weight 260.11 g/mol

Appearance Liquid

Boiling Point 116-118 °C at 12 hPa

Flash Point 113 °C (closed cup)

Density 1.468 g/mL at 25 °C

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of 1-Butyl-4-iodobenzene.
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1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 1-Butyl-4-iodobenzene before
beginning any work.
Ensure that a calibrated chemical fume hood is operational.
Verify that an eyewash station and safety shower are readily accessible.
Assemble all necessary equipment and reagents within the fume hood to minimize
movement of hazardous materials.

2. Handling:

Don the appropriate PPE as specified in the table above.
Conduct all transfers and manipulations of 1-Butyl-4-iodobenzene within the chemical fume
hood.
Keep the fume hood sash at the lowest practical height.
Use appropriate tools, such as glass pipettes or syringes, for transferring the chemical to
prevent spills.

3. Post-Handling:

Decontaminate all glassware that has come into contact with 1-Butyl-4-iodobenzene by
rinsing with a suitable solvent (e.g., acetone) inside the fume hood.
Collect the rinsate as hazardous waste.
Wipe down the work surface within the fume hood with an appropriate cleaning agent.
Properly remove and dispose of contaminated gloves.
Wash hands thoroughly with soap and water after completing the work.

Disposal Plan
Proper disposal of 1-Butyl-4-iodobenzene and associated waste is critical to prevent

environmental contamination.
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Waste Type Disposal Container
Labeling

Requirements
Disposal Procedure

Unused 1-Butyl-4-

iodobenzene

Original or compatible,

sealed container.

"Hazardous Waste",

"1-Butyl-4-

iodobenzene"

Dispose of through

your institution's

hazardous waste

program.

Contaminated

Labware (e.g., pipette

tips, gloves)

Designated, sealed

waste container.

"Hazardous Waste",

"Solid Waste

Contaminated with 1-

Butyl-4-iodobenzene"

Segregate from non-

hazardous waste.

Dispose of through

your institution's

hazardous waste

program.

Solvent Rinsate

Designated, sealed

waste container for

halogenated organic

waste.

"Hazardous Waste",

"Halogenated Organic

Waste", list of

contents.

Collect all rinsate from

cleaning glassware.

Do not mix with non-

halogenated waste.

Dispose of through

your institution's

hazardous waste

program.[3][4]

Spill Management Protocol
In the event of a spill, follow these steps to ensure a safe and effective cleanup.

1. Immediate Actions:

Alert personnel in the immediate area of the spill.
If the spill is large or involves other hazardous materials, evacuate the area and contact your
institution's emergency response team.

2. For Small, Manageable Spills:

Ensure you are wearing the appropriate PPE, including respiratory protection if vapors are
present.
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Contain the spill by using an inert absorbent material such as sand, vermiculite, or a
commercial spill kit.
Work from the outside of the spill inward to prevent spreading.

3. Cleanup and Decontamination:

Carefully scoop the absorbent material into a designated, sealable container for hazardous
waste.
Clean the spill area with soap and water.
Collect any cleaning materials and contaminated PPE for disposal as hazardous waste.

4. Reporting:

Report the spill to your laboratory supervisor and your institution's Environmental Health and
Safety department.

Workflow for Safe Handling, Spill, and Disposal
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Caption: Workflow for the safe handling, spill response, and disposal of 1-Butyl-4-
iodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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